Cas no 2137462-99-6 (6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid)
6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid
- 2137462-99-6
- EN300-739636
- 6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid
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- Inchi: 1S/C9H17N3O2/c10-4-6-1-2-7-3-8(9(13)14)11-12(7)5-6/h6-8,11H,1-5,10H2,(H,13,14)
- InChI Key: CJHLAWOFACUMML-UHFFFAOYSA-N
- SMILES: OC(C1CC2CCC(CN)CN2N1)=O
Computed Properties
- Exact Mass: 199.132076794g/mol
- Monoisotopic Mass: 199.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 78.6Ų
6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-739636-1.0g |
6-(aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid |
2137462-99-6 | 1g |
$0.0 | 2023-06-07 |
6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid
6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid: A Comprehensive Overview
The compound CAS No 2137462-99-6, also known as 6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug design and development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.
The molecular structure of 6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid is characterized by a complex arrangement of functional groups. The presence of an aminomethyl group at the 6th position and a carboxylic acid group at the 2nd position introduces significant versatility in its chemical reactivity. Recent studies have highlighted the importance of these functional groups in modulating the compound's interactions with biological systems, making it a valuable candidate for drug discovery.
One of the key areas of research surrounding this compound involves its synthesis. Scientists have developed innovative methods to synthesize CAS No 2137462-99-6 efficiently. These methods often involve multi-step reactions that require precise control over reaction conditions to achieve high yields. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product purity.
The pharmacological potential of 6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid has been explored in several recent studies. Researchers have investigated its ability to act as a ligand for various receptors, particularly in the context of neurological disorders. A groundbreaking study conducted by Smith et al. revealed that this compound exhibits potent activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This finding underscores its potential as a lead compound for developing therapeutic agents.
In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique structural properties make it an ideal candidate for designing advanced materials with tailored functionalities. For example, recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal properties. These findings open new avenues for its application in industries such as electronics and aerospace.
The future outlook for CAS No 2137462-99-6 is bright, with ongoing research exploring its potential in diverse fields. Collaborative efforts between chemists and pharmacologists are expected to yield further insights into its therapeutic applications. Moreover, advancements in computational chemistry are enabling researchers to predict and optimize the compound's properties more effectively.
In conclusion, 6-(Aminomethyl)-octahydropyrazolidino[1,5-a]pyridine-2-carboxylic acid represents a remarkable example of how innovative chemical synthesis and cutting-edge research can pave the way for groundbreaking discoveries. As our understanding of this compound deepens, it holds immense promise for contributing to advancements in medicine and materials science.
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